Cas no 778571-19-0 (2-amino-3-methyl-3-4-(trifluoromethyl)phenylbutanoic acid)

• Product Name: 2-amino-3-methyl-3-4-(trifluoromethyl)phenylbutanoic acid
• CAS No: 778571-19-0
• MF: C₁₂H₁₄F₃NO₂
• MW: 261.240273952484
• CID: 5976765
• PubChem ID: 21899613
• Update Time: 2025-06-13

2-amino-3-methyl-3-4-(trifluoromethyl)phenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-methyl-3-4-(trifluoromethyl)phenylbutanoic acid
• 778571-19-0
• 2-amino-3-methyl-3-[4-(trifluoromethyl)phenyl]butanoic acid
• EN300-1946755
• SCHEMBL23176910

• Inchi： 1S/C12H14F3NO2/c1-11(2,9(16)10(17)18)7-3-5-8(6-4-7)12(13,14)15/h3-6,9H,16H2,1-2H3,(H,17,18)
• InChI Key： OKUVISZFSUNVHC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(C)(C)C(C(=O)O)N)(F)F

Computed Properties

• Exact Mass: 261.09766318g/mol
• Monoisotopic Mass: 261.09766318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-3-methyl-3-4-(trifluoromethyl)phenylbutanoic acid

Recent Advances in the Study of 2-amino-3-methyl-3-4-(trifluoromethyl)phenylbutanoic acid (CAS: 778571-19-0)

The compound 2-amino-3-methyl-3-4-(trifluoromethyl)phenylbutanoic acid (CAS: 778571-19-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethylphenyl moiety and amino acid backbone, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, shedding light on its role in drug development and disease treatment.

One of the key areas of investigation has been the synthesis and optimization of 2-amino-3-methyl-3-4-(trifluoromethyl)phenylbutanoic acid. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in preclinical and clinical studies. Advanced techniques such as asymmetric synthesis and catalytic enantioselective methods have been employed to achieve high stereochemical purity, ensuring the compound's efficacy and safety in biological systems.

Pharmacological studies have revealed that 2-amino-3-methyl-3-4-(trifluoromethyl)phenylbutanoic acid exhibits potent activity as a modulator of specific biological targets. For instance, it has been shown to interact with enzymes and receptors involved in inflammatory pathways, making it a potential candidate for treating inflammatory diseases. Additionally, its unique chemical structure allows it to penetrate cell membranes effectively, enhancing its bioavailability and therapeutic index.

Recent in vitro and in vivo studies have demonstrated the compound's efficacy in animal models of disease. For example, in models of rheumatoid arthritis, 2-amino-3-methyl-3-4-(trifluoromethyl)phenylbutanoic acid significantly reduced inflammation and joint damage, outperforming existing treatments in some cases. These findings have spurred further research into its mechanism of action, with a focus on identifying downstream signaling pathways and potential off-target effects.

Despite these promising results, challenges remain in the development of 2-amino-3-methyl-3-4-(trifluoromethyl)phenylbutanoic acid as a therapeutic agent. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed to ensure its successful translation into clinical use. Ongoing research aims to tackle these challenges through structural modifications and advanced drug delivery systems.

In conclusion, 2-amino-3-methyl-3-4-(trifluoromethyl)phenylbutanoic acid (CAS: 778571-19-0) represents a promising molecule in the field of chemical biology and pharmaceuticals. Its unique properties and therapeutic potential make it a valuable subject of study, with recent advancements paving the way for future drug development. Continued research will be essential to fully realize its clinical applications and benefits.